Cas no 2229670-37-3 (3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine
• CAS No: 2229670-37-3
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6363344
• PubChem ID: 165783781
• Update Time: 2025-10-29

3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine
• 2229670-37-3
• EN300-1907521

• Inchi： 1S/C9H11BrN2O/c1-13-9-6-12-5-8(10)7(9)3-2-4-11/h2-3,5-6H,4,11H2,1H3/b3-2+
• InChI Key： OLPOKTCNDOUNJP-NSCUHMNNSA-N
• SMILES： BrC1=CN=CC(=C1/C=C/CN)OC

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine

3-(3-Bromo-5-Methoxypyridin-4-yl)prop-2-en-1-amine: A Promising Compound in Modern Medicinal Chemistry

3-(3-Bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine (CAS No. 2229670-37-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its brominated and methoxylated pyridine core, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The molecular structure of 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine is composed of a substituted pyridine ring attached to a propenylamine moiety. The presence of the bromo substituent at the 3-position and the methoxy group at the 5-position imparts specific electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. These features make it an attractive candidate for various medicinal applications, including as a lead compound for the development of new drugs.

Recent studies have highlighted the potential of 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory processes. This property makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve interference with viral entry or replication processes, making it a valuable addition to the arsenal of antiviral therapeutics.

The pharmacokinetic profile of 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine has been another focus of recent research. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it suitable for further development as a therapeutic agent. However, more detailed studies are needed to fully characterize its pharmacokinetic behavior and optimize its formulation for clinical use.

The synthetic route to produce 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine has been well-documented in the literature. The synthesis typically involves a multi-step process, starting with the formation of the substituted pyridine ring followed by functionalization with the propenylamine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-en-1-amine (CAS No. 2229670-37-3) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new applications and optimize its pharmacological profile, this compound is poised to play a significant role in advancing modern medicine.